1-azido-3-(3-fluorophenyl)propan-2-ol
Description
1-azido-3-(3-fluorophenyl)propan-2-ol is a chemical compound with the molecular formula C9H10FN3O . It is an azide-containing reagent utilized in Strain-Promoted Azide-Alkyne Cycloaddition reactions (SPAAC). This enables selective and copper-free click chemistry modifications of biomolecules .
Molecular Structure Analysis
The molecular structure of 1-azido-3-(3-fluorophenyl)propan-2-ol consists of a three-carbon chain (propanol) with an azido group (-N3) attached to the first carbon, a fluorophenyl group attached to the third carbon, and a hydroxyl group (-OH) attached to the second carbon .Chemical Reactions Analysis
As an azide-containing compound, 1-azido-3-(3-fluorophenyl)propan-2-ol can participate in Strain-Promoted Azide-Alkyne Cycloaddition reactions (SPAAC). This type of reaction is a variant of the Huisgen cycloaddition and is often used in ‘click chemistry’ due to its high yield and specificity .Scientific Research Applications
- Application : Researchers use 3-azido-1-propanol to functionalize proteins, nucleic acids, and other biomolecules. By coupling it with alkynes, they can create bioconjugates for drug delivery, imaging, and diagnostics .
- Application : 3-Azido-1-propanol serves as a precursor in the synthesis of heterocyclic compounds, such as dihydrooxazines. These compounds exhibit diverse biological activities and are valuable building blocks for drug discovery .
- Application : Researchers employ 3-azido-1-propanol in the preparation of heterofunctional polyesters via 1,3-dipolar cycloaddition. These polymers find applications in drug delivery systems, tissue engineering, and coatings .
- Application : Scientists use 3-azido-1-propanol to functionalize surfaces, such as nanoparticles, membranes, and polymers. The azide group allows subsequent attachment of desired ligands or functional groups .
- Application : Researchers incorporate 3-azido-1-propanol into biomolecules (e.g., proteins, lipids) and then label them with fluorophores or other imaging agents. This facilitates tracking and visualization in live cells and tissues .
- Application : By introducing 3-azido-1-propanol into cellular systems, scientists can probe protein interactions and identify potential drug targets. This aids in understanding disease pathways and designing therapeutic interventions .
Click Chemistry and Bioconjugation
Heterocyclic Compound Synthesis
Polymer Chemistry
Functionalization of Surfaces and Materials
Bioorthogonal Labeling and Imaging
Chemical Biology and Target Identification
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-3-(3-fluorophenyl)propan-2-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-fluorophenylacetic acid", "sodium azide", "2-propanol", "thionyl chloride", "triethylamine", "sodium bicarbonate", "sodium sulfate", "diethyl ether", "water" ], "Reaction": [ "Step 1: Conversion of 3-fluorophenylacetic acid to 3-fluorophenylacetyl chloride using thionyl chloride and triethylamine as a catalyst.", "Step 2: Conversion of 3-fluorophenylacetyl chloride to 3-fluorophenylacetamide using sodium azide and 2-propanol as a solvent.", "Step 3: Conversion of 3-fluorophenylacetamide to 1-azido-3-(3-fluorophenyl)propan-2-ol using sodium bicarbonate and water as a solvent.", "Step 4: Purification of the product using sodium sulfate and diethyl ether as a solvent." ] } | |
CAS RN |
1820665-68-6 |
Molecular Formula |
C9H10FN3O |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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